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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948

An In-depth Technical Guide on the Physical Properties of 1-Bromononane-d19

Introduction

1-Bromononane-d19 is a deuterated form of 1-bromononane, where all 19 hydrogen atoms
have been replaced by deuterium isotopes.[1] This isotopic labeling makes it a valuable tool in
various research applications, particularly in tracer studies for quantitation during drug
development and in mechanistic studies where the kinetic isotope effect is utilized.[2]
Understanding the physical properties of this compound is crucial for its proper handling,
application, and for the interpretation of experimental results. This guide provides a
comprehensive overview of the known physical properties of 1-Bromononane-d19, alongside
those of its non-deuterated counterpart for comparison.

Physical and Chemical Properties

The incorporation of deuterium into a molecule results in an increase in its molecular weight,
which can subtly influence its physical properties such as density, boiling point, and melting
point. While experimentally determined data for 1-Bromononane-d19 are limited, predicted
values are available. The following table summarizes the key physical properties of 1-
Bromononane-d19 and compares them with the experimental data for 1-Bromononane.
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Property

1-Bromononane-d19
(Deuterated)

1-Bromononane (Non-
deuterated)

Molecular Formula

CoD19BI[1]

CoH19Br[3][4][5]

Molecular Weight 226.27 g/mol [1][2][6] 207.15 g/mol [3][5][7]
) ) 1.084 g/mL at 25 °CJ[3], 1.086
Density 1.1 + 0.1 g/cm3 (Predicted)[6]
g/cm3 at 20 °C[4]

- ) 221.6 £ 3.0 °C at 760 mmHg 201 °C (lit.)[3][4], 221.6 °C at

Boiling Point )
(Predicted)[6] 760 mmHg[8]

Melting Point Not available -29 °C[4][5]

Refractive Index

1.453 (Predicted)[6]

n20/D 1.454 (lit.)[3][8], 1.453-
1.455[5]

Flash Point 90.0 £ 0.0 °C (Predicted)[6] 90 °C (closed cup)[3][5]
Appearance Neat[1][9] Clear, colorless liquid[4][10]
Solubility in Water Not available Insoluble[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-
Bromononane-d19 are not readily available in the public domain. However, standard analytical
methods are employed for the characterization of such compounds.

Determination of Purity and Identity

o Gas Chromatography (GC): The purity of 1-Bromononane is typically assayed by GC.[11][12]
A similar method would be used for its deuterated analogue. A capillary column suitable for
separating non-polar compounds would be employed, with a flame ionization detector (FID)
or a mass spectrometer (MS) for detection. The percentage purity is determined by the peak
area of the compound relative to the total area of all peaks.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the absence
of protons and the degree of deuteration.[13] 2H (Deuterium) NMR would show signals
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corresponding to the different deuterium environments in the molecule. 33C NMR can also be
used to confirm the carbon backbone.[5]

o Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound, which would be significantly higher for the deuterated version due to the mass of
deuterium.[7] The isotopic distribution pattern would also confirm the presence of bromine.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of C-D
bonds, which have a different vibrational frequency compared to C-H bonds.[5]

Determination of Physical Constants

» Density: The density is typically measured using a pycnometer or a digital density meter at a
specified temperature.

» Boiling Point: The boiling point is determined by distillation at a controlled pressure (e.g.,
atmospheric pressure). For small quantities, micro-boiling point determination methods can
be used.

o Refractive Index: The refractive index is measured using a refractometer, typically at 20°C
with the sodium D-line (589 nm).[3][11]

Synthesis and Characterization Workflow

The synthesis of 1-Bromononane-d19 would likely follow established methods for the
synthesis of alkyl bromides from their corresponding alcohols, using a deuterated starting
material. The following diagram illustrates a logical workflow for the synthesis and
characterization of 1-Bromononane-d19.

Caption: A logical workflow for the synthesis, purification, and characterization of 1-
Bromononane-d19.

Conclusion

This technical guide has summarized the key physical properties of 1-Bromononane-d19,
providing a valuable resource for researchers and professionals in drug development and other
scientific fields. While experimental data for the deuterated compound is limited, the provided
predicted values and comparison with the non-deuterated analogue offer a strong foundation
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for its use. The outlined experimental protocols and workflow provide a clear framework for the
characterization and quality control of this important isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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